Cas no 5438-24-4 (5,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione)

5,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione is a cyclic anhydride derivative with a fused bicyclic structure, incorporating both furan and cyclohexene moieties. This compound is of interest in synthetic organic chemistry due to its reactivity as a dienophile in Diels-Alder reactions, enabling the construction of complex polycyclic frameworks. The presence of two methyl groups at the 5- and 6-positions enhances steric and electronic effects, influencing regioselectivity in cycloaddition processes. Its rigid structure and functional group compatibility make it a valuable intermediate for pharmaceuticals, agrochemicals, and materials science applications. The compound’s stability under standard conditions further facilitates handling and storage in laboratory settings.
5,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione structure
5438-24-4 structure
Product Name:5,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
CAS No:5438-24-4
MF:C10H12O3
MW:180.200483322144
CID:940957
PubChem ID:226297
Update Time:2025-10-19

5,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
    • NSC-244461
    • A913796
    • AKOS016340131
    • 5,6-dimethyl-3a,4,7,7a-tetrahydro-isobenzofurane-1,3-dione
    • 5,6-dimethyl-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione
    • DTXSID40927904
    • 5,6-Dimethyl-3a,4,7,7a-tetrahydro-isobenzofuran-1, 3-dione
    • AKOS001025723
    • 5,6-dimethyl-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione
    • 5438-24-4
    • NSC244461
    • UJYUDTPLHOZSGT-UHFFFAOYSA-N
    • CS-0319854
    • NSC-16641
    • J-516546
    • SCHEMBL3315680
    • 4-Cyclohexene-1, 4,5-dimethyl-
    • 13303-36-1
    • MFCD00177933
    • NSC16641
    • AS-0028
    • 4,5-dimethyl-4-cyclohexene-1,2-dicarboxylic anhydride
    • 1, 3a,4,7,7a-tetrahydro-5,6-dimethyl-
    • ALBB-013680
    • 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5,6-dimethyl-
    • MDL： MFCD00177933
    • Inchi： 1S/C10H12O3/c1-5-3-7-8(4-6(5)2)10(12)13-9(7)11/h7-8H,3-4H2,1-2H3
    • InChI Key： UJYUDTPLHOZSGT-UHFFFAOYSA-N
    • SMILES： O1C(C2CC(C)=C(C)CC2C1=O)=O

Computed Properties

  • Exact Mass: 180.07900
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 1.43240

5,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione Security Information

  • HazardClass：IRRITANT
  • Storage Condition：(BD172382)

5,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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